methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate

• Molecular Formula: C18H16O7
• Molecular Weight: 344.3 g/mol
• IUPAC Name: methyl 3-(4-methoxycarbonylphenyl)-6-methyl-4-oxo-2,3-dihydrofuro[3,2-c]pyran-2-carboxylate
• InChI: InChI=1S/C18H16O7/c1-9-8-12-14(17(20)24-9)13(15(25-12)18(21)23-3)10-4-6-11(7-5-10)16(19)22-2/h4-8,13,15H,1-3H3
• InChI Key: CSVZLRFYXOSJBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(O2)C(=O)OC)C3=CC=C(C=C3)C(=O)OC)C(=O)O1

Description

Methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate is a complex organic compound with an intriguing structure. Let’s break it down:

• The core structure consists of a furo[3,2-c]pyran ring system, which contains a fused furan and pyran ring.
• The substituents include a methyl group at position 6, a phenyl group with a methoxycarbonyl (ester) functional group at position 3, and a carboxylate group at position 2.

Preparation Methods

Synthetic Routes:

Diazotization and Coupling Approach:

Industrial Production:

• Information on large-scale industrial production methods for this specific compound is limited. the synthetic routes mentioned above can be adapted for industrial scale-up.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions due to its functional groups.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: The compound’s unique structure makes it interesting for synthetic chemists exploring novel ring systems.

Biology and Medicine: Investigate its potential as a bioactive molecule (e.g., anticancer, antimicrobial, or anti-inflammatory properties).

Industry: Explore applications in materials science or drug development.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other furo[3,2-c]pyran derivatives.

Similar Compounds: Explore related compounds, such as other furo[3,2-c]pyran derivatives or phenylhydrazonocyclohexanones.